2-(5-chloro-1-methyl-3-phenyl-1H-pyrazol-4-yl)-5-(4-methylphenyl)-1,3,4-oxadiazole

• IUPAC Name: 2-(5-chloro-1-methyl-3-phenylpyrazol-4-yl)-5-(4-methylphenyl)-1,3,4-oxadiazole
• InChI: InChI=1S/C19H15ClN4O/c1-12-8-10-14(11-9-12)18-21-22-19(25-18)15-16(23-24(2)17(15)20)13-6-4-3-5-7-13/h3-11H,1-2H3
• InChI Key: JVTVPQRPTRFWCR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=NN=C(O2)C3=C(N(N=C3C4=CC=CC=C4)C)Cl
• Molecular Formula: C19H15ClN4O
• Molecular Weight: 350.8 g/mol

Description

2-(5-chloro-1-methyl-3-phenyl-1H-pyrazol-4-yl)-5-(4-methylphenyl)-1,3,4-oxadiazole is a useful research compound. Its molecular formula is C19H15ClN4O and its molecular weight is 350.81. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Antibacterial Activity

A notable study involved the synthesis and characterization of a series of novel compounds structurally related to the mentioned chemical, demonstrating significant antibacterial activity against various bacterial strains. For instance, one derivative exhibited potent antibacterial effects with minimal inhibitory concentrations against common pathogens, showcasing its potential as a lead molecule for further drug development without exhibiting toxicity against a normal cell line (Nayak et al., 2016).

Insecticidal and Fungicidal Applications

Other research focused on the synthesis of derivatives containing 1,3,4-oxadiazole rings, investigating their insecticidal and fungicidal activities. One study highlighted compounds with high efficacy against the diamondback moth, providing a basis for the development of new insecticides (Qi et al., 2014). Another study reported the preparation of compounds as potential fungicides, with evaluated activity against rice sheath blight caused by Rhizoctonia solani, indicating potential agricultural applications (Chen et al., 2000).

Antitumor, Antioxidant, and Anti-inflammatory Activities

Research has also extended into the evaluation of these compounds for their antitumor, antioxidant, and anti-inflammatory activities. Computational and pharmacological evaluations revealed that some novel derivatives showed promising results in toxicity assessment, tumor inhibition, and anti-inflammatory actions, offering insights into their therapeutic potential (Faheem, 2018).

Analytical Applications

Additionally, derivatives of the compound have been investigated for their utility in analytical chemistry, such as selective and colorimetric chemosensors for anions like fluoride, highlighting the versatility and potential utility of these molecules in chemical sensing applications (Ma et al., 2013).